Cas no 2229391-05-1 (4,4-difluoro-1-(pyrazin-2-yl)cyclohexane-1-carboxylic acid)

• Product Name: 4,4-difluoro-1-(pyrazin-2-yl)cyclohexane-1-carboxylic acid
• CAS No: 2229391-05-1
• MF: C₁₁H₁₂F₂N₂O₂
• MW: 242.221989631653
• CID: 6435423
• PubChem ID: 165652749
• Update Time: 2025-10-28

4,4-difluoro-1-(pyrazin-2-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(pyrazin-2-yl)cyclohexane-1-carboxylic acid
• 2229391-05-1
• EN300-1928578

• Inchi： 1S/C11H12F2N2O2/c12-11(13)3-1-10(2-4-11,9(16)17)8-7-14-5-6-15-8/h5-7H,1-4H2,(H,16,17)
• InChI Key： SGULZUCSFMIOOA-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(=O)O)(C2C=NC=CN=2)CC1)F

Computed Properties

• Exact Mass: 242.08668395g/mol
• Monoisotopic Mass: 242.08668395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 63.1Ų

Additional information on 4,4-difluoro-1-(pyrazin-2-yl)cyclohexane-1-carboxylic acid

4,4-Difluoro-1-(Pyrazin-2-yl)cyclohexane-1-carboxylic Acid: A Comprehensive Overview

The compound 4,4-difluoro-1-(pyrazin-2-yl)cyclohexane-1-carboxylic acid (CAS No. 2229391-05-1) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which combines a cyclohexane ring substituted with fluorine atoms and a pyrazine group, along with a carboxylic acid functional group. The cyclohexane ring serves as the central framework, while the pyrazine moiety introduces aromaticity and potential for hydrogen bonding interactions. The fluorine atoms at the 4,4 positions contribute to the molecule's electronic properties and stability.

Recent studies have highlighted the importance of 4,4-difluoro-1-(pyrazin-2-yl)cyclohexane-1-carboxylic acid in the field of drug discovery. Researchers have explored its role as a potential lead compound for developing new pharmaceutical agents targeting various diseases. For instance, investigations into its ability to modulate enzyme activity have shown promising results in inhibiting key enzymes involved in metabolic disorders. The carboxylic acid group plays a crucial role in these interactions, enabling the molecule to form hydrogen bonds with target proteins.

In addition to its pharmacological applications, this compound has also gained attention in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. The pyrazine group contributes to the molecule's conjugation, enhancing its ability to conduct electricity when incorporated into polymer-based devices. Recent advancements in this area have demonstrated improved performance in organic field-effect transistors (OFETs) when this compound is used as a dopant.

The synthesis of 4,4-difluoro-1-(pyrazin-2-yl)cyclohexane-1-carboxylic acid involves a multi-step process that combines principles from organic chemistry and catalysis. Key steps include the formation of the cyclohexane ring through cycloaddition reactions and subsequent functionalization with fluorine atoms and the pyrazine group. Recent innovations in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

From an environmental perspective, researchers have evaluated the biodegradability and toxicity of this compound. Studies indicate that it exhibits low toxicity towards aquatic organisms under standard test conditions. However, further research is needed to assess its long-term impact on ecosystems when used in industrial applications.

In conclusion, 4,4-difluoro-1-(pyrazin-2-yl)cyclohexane-1-carboxylic acid (CAS No. 2229391-05-1) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for drug development, materials science, and other advanced technologies. As research continues to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.